Cas no 54931-70-3 (4-amino-2,3-dimethylisoquinolin-1(2H)-one)

4-amino-2,3-dimethylisoquinolin-1(2H)-one structure
54931-70-3 structure
Product name:4-amino-2,3-dimethylisoquinolin-1(2H)-one
CAS No:54931-70-3
MF:C11H12N2O
MW:188.22578
CID:943070
PubChem ID:433771

4-amino-2,3-dimethylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2,3-dimethylisoquinolin-1(2H)-one
    • 4-Amino-2,3-dimethyl-1(2H)-isoquinolinone
    • 1(2H)-Isoquinolinone, 4-amino-2,3-dimethyl-
    • 767571-82-4
    • 4-amino-2,3-dimethyl-isoquinolin-1-one
    • DTXSID30203446
    • NSC 338045
    • 4-amino-2,3-dimethylisoquinolin-1-one
    • 4-Amino-2,3-dimethylisoquinolin-1-one hydrochloride
    • 54931-70-3
    • UNII-501JG3P9RX
    • UNII-FJ80X0KG25
    • 501JG3P9RX
    • FJ80X0KG25
    • NSC338045
    • Inchi: InChI=1S/C11H12N2O/c1-7-10(12)8-5-3-4-6-9(8)11(14)13(7)2/h3-6H,12H2,1-2H3
    • InChI Key: JHAQZQMEPUHHSO-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=CC=CC=C2C(=O)N1C)N

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.171g/cm3
  • Boiling Point: 355.2ºC at 760 mmHg
  • Flash Point: 168.6ºC
  • Refractive Index: 1.596
  • PSA: 46.33
  • LogP: 2.81230

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